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Introduction

CB65 is a potent and highly selective synthetic agonist for the Cannabinoid Receptor 2 (CB2).
Structurally identified as N-Cyclohexyl-7-chloro-1-[2-(4-morpholinyl)ethyl]quinolin-4(1H)-one-3-
carboxamide, this compound belongs to a class of 4-oxo-1,4-dihydroquinoline-3-carboxamide
derivatives. Due to its high affinity for the CB2 receptor and significant selectivity over the
Cannabinoid Receptor 1 (CB1), CB65 serves as a valuable research tool for investigating the
physiological and pathophysiological roles of the CB2 receptor, which is primarily expressed in
immune cells and is a key target in inflammatory and neuropathic pain research. This
document provides a comprehensive overview of the pharmacological properties of CB65,
including its binding affinity, selectivity, and the signaling pathways it modulates, supported by
detailed experimental methodologies.

Quantitative Pharmacological Data

The pharmacological profile of CB65 is defined by its high binding affinity and selectivity for the
CB2 receptor over the CBL1 receptor. This selectivity is crucial for elucidating CB2-specific
functions without the confounding psychoactive effects associated with CB1 receptor activation.
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Table 1: Receptor Binding Affinity of CB65

Receptor Ki (nM) Source
Human CB2 3.3 [1](2][3]
Human CB1 >1000 [1][2]13]

Table 2: Functional Activity of Structurally Related 4-oxo-1,4-dihydroquinoline-3-carboxamide
Derivatives

While specific EC50 or IC50 values for CB65 in functional assays are not readily available in
public literature, data from structurally similar compounds from the same chemical class
demonstrate their agonistic activity at the CB2 receptor. The following table presents data from
a [35S]GTPyS binding assay on membranes from CHO cells expressing the human CB2
receptor for representative compounds from this class.

Compound (from Manera et al., 2006) [35S]GTPyS Binding (% of Basal)
28 137%
29 135%
30 134%
32R 128%

These compounds share the same 4-oxo-1,4-dihydroquinoline-3-carboxamide core as CB65
and demonstrate agonist activity by stimulating [35S]GTPyS binding above basal levels.

Signaling Pathways

Activation of the CB2 receptor by an agonist like CB65 initiates a cascade of intracellular
signaling events. The CB2 receptor is a G-protein coupled receptor (GPCR) that primarily
couples to the Gai/o subunit. This leads to the inhibition of adenylyl cyclase, resulting in
decreased intracellular cyclic AMP (cCAMP) levels. Furthermore, CB2 receptor activation has
been shown to stimulate the mitogen-activated protein kinase (MAPK) pathway, specifically the
extracellular signal-regulated kinases 1 and 2 (ERK1/2). This activation can lead to the
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induction of the early growth response gene Krox-24, which is involved in cell growth and
differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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